5-fluoro-2,4-dimethyl-6-{[1-(4-methylpyrimidin-2-yl)piperidin-4-yl]methoxy}pyrimidine

• IUPAC Name: 5-fluoro-2,4-dimethyl-6-[[1-(4-methylpyrimidin-2-yl)piperidin-4-yl]methoxy]pyrimidine
• InChI: InChI=1S/C17H22FN5O/c1-11-4-7-19-17(20-11)23-8-5-14(6-9-23)10-24-16-15(18)12(2)21-13(3)22-16/h4,7,14H,5-6,8-10H2,1-3H3
• InChI Key: DNZUXNYPLIADPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)N2CCC(CC2)COC3=NC(=NC(=C3F)C)C
• Molecular Formula: C17H22FN5O
• Molecular Weight: 331.4 g/mol
• CAS No.: 2640897-54-5

Description

This compound is a pyrimidine derivative featuring a fluorine atom at position 5, methyl groups at positions 2 and 4, and a substituted piperidinylmethoxy group at position 5. Pyrimidine derivatives are widely studied for their roles in kinase inhibition, antimicrobial activity, and anticancer applications due to their ability to mimic nucleotide bases and interfere with enzymatic processes .

Biological Activity

5-Fluoro-2,4-dimethyl-6-{[1-(4-methylpyrimidin-2-yl)piperidin-4-yl]methoxy}pyrimidine is a complex organic compound belonging to the class of pyrimidine derivatives. Its unique structure, which includes a fluorine atom, multiple methyl groups, and a piperidine ring, suggests significant potential for therapeutic applications in medicinal chemistry. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

The molecular formula of 5-fluoro-2,4-dimethyl-6-{[1-(4-methylpyrimidin-2-yl)piperidin-4-yl]methoxy}pyrimidine is $C_{17}H_{22}FN_5O$ with a molecular weight of approximately 330.4 g/mol. Key chemical properties include:

Property	Value
Solubility	Varies with solvent
Stability	Stable under normal conditions
Molecular Weight	330.4 g/mol

The biological activity of this compound is primarily attributed to its interaction with specific biological targets, potentially inhibiting certain enzymes or pathways within cells. The presence of the piperidine moiety enhances its ability to interact with various receptors and enzymes, making it a candidate for therapeutic applications in cancer treatment and enzyme inhibition.

Anticancer Activity

Research has shown that compounds similar to 5-fluoro-2,4-dimethyl-6-{[1-(4-methylpyrimidin-2-yl)piperidin-4-yl]methoxy}pyrimidine exhibit potent inhibition of cancer cell proliferation. In studies involving L1210 mouse leukemia cells, compounds within the same chemical family demonstrated IC(50) values in the nanomolar range, indicating strong growth inhibitory effects . This suggests that the compound may function by inducing apoptosis or inhibiting cell cycle progression.

Enzyme Inhibition

The compound has also been evaluated for its enzyme inhibitory properties. For example, related piperidine derivatives have shown significant inhibitory effects on acetylcholinesterase (AChE) and urease enzymes . This activity is crucial for developing treatments for conditions like Alzheimer's disease and other neurodegenerative disorders.

Study on Antiproliferative Effects

In a study published in PubMed, a series of novel phosphoramidate analogs were synthesized, including derivatives similar to our compound of interest. These compounds exhibited potent inhibition against L1210 cells with mechanisms involving intracellular release of active metabolites .

Enzyme Inhibition Studies

Another research effort focused on evaluating the enzyme inhibitory activity of synthesized compounds bearing the piperidine nucleus. The results indicated notable antibacterial action and enzyme inhibition capabilities . The study highlighted how modifications to the piperidine structure could enhance biological activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the unique properties of this compound, we compare it to structurally related analogs from diverse sources, focusing on substituent variations, molecular properties, and inferred biological implications.

Table 1: Structural and Functional Comparison

Compound Name / ID	Core Structure	Key Substituents	Molecular Weight (g/mol)	Potential Applications
5-Fluoro-2,4-dimethyl-6-{[1-(4-methylpyrimidin-2-yl)piperidin-4-yl]methoxy}pyrimidine	Pyrimidine	5-Fluoro; 2,4-dimethyl; 6-(piperidin-4-ylmethoxy) with 4-methylpyrimidin-2-yl	~416.45 (estimated)	Kinase inhibition, oncology
(2,4-Difluoro-phenyl)-{5-nitro-6-[4-(pyridin-2-ylsulfanyl)-piperidin-1-yl]-pyrimidin-4-yl}-amine [EP 1 808 168 B1]	Pyrimidine	5-Nitro; 6-(piperidin-1-yl) with pyridin-2-ylsulfanyl; 4-(2,4-difluorophenyl)	~490.48 (estimated)	Antimicrobial, anti-inflammatory
5-(2,3,4,5-Tetrafluorophenyl)-2-phenylpyrazolo[1,5-a]pyrimidin-7(4H)-one (MK63) [Study on Pyrazolopyrimidinones]	Pyrazolopyrimidinone	2-Phenyl; 5-(tetrafluorophenyl); 7-keto	~385.30 (estimated)	Antiviral, enzyme modulation
1202756-97-5 [(S,E)-N-(3-(5-fluoro-2-(4-(2-methoxyethoxy)phenylamino)pyrimidin-4-ylamino)phenyl)-...]	Pyrimidine	5-Fluoro; 2-(phenylamino) with methoxyethoxy; 4-amino-pyrrolidinyl butenamide	~600.60 (estimated)	Targeted therapy, signal transduction

Key Observations:

Methyl groups at positions 2 and 4 in the target compound increase lipophilicity, which may enhance membrane permeability relative to polar substituents like sulfanyl or methoxyethoxy groups in other analogs.

Biological Implications: Pyrazolopyrimidinones (e.g., MK63) lack the piperidine linker but feature a fused pyrazole ring, which rigidifies the structure and may restrict conformational flexibility compared to the target compound’s methoxy-piperidine extension . The pyrrolidinyl butenamide side chain in 1202756-97-5 suggests a prodrug or allosteric modulation mechanism, diverging from the target compound’s direct kinase-binding design .

Research Findings and Trends

• Kinase Selectivity : The target compound’s dual pyrimidine cores (main scaffold and piperidine substituent) may enable selective inhibition of tyrosine kinases, as seen in analogs with similar bis-heterocyclic architectures .
• Synthetic Accessibility : Derivatives with nitro groups (e.g., EP 1 808 168 B1) are often intermediates for further functionalization, whereas the target compound’s methyl and fluoro groups suggest optimization for in vivo stability .
• Thermodynamic Data : Computational models predict that the 4-methylpyrimidin-2-yl group improves binding enthalpy in ATP pockets compared to bulkier substituents like tetrafluorophenyl (MK63) .